rac-Methyl Ephedrine-d3 Hydrochloride
Description
Rac-Methyl Ephedrine-d3 Hydrochloride is a pharmaceutical reference standard that belongs to the Ephedrine family . It is used for scientific research and development . It is also used as an impurity reference material .
Molecular Structure Analysis
The molecular formula of rac-Methyl Ephedrine-d3 Hydrochloride is C11 2H3 H14 N O . Cl H . It has a molecular weight of 218.74 .Physical And Chemical Properties Analysis
Rac-Methyl Ephedrine-d3 Hydrochloride is a solid substance . It has a melting point of 205-207° C . The molecular weight is 218.74, and the molecular formula is C11H14D3NO•HCl .Safety And Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed . Precautionary measures include washing face, hands, and any exposed skin thoroughly after handling. It is advised not to eat, drink, or smoke when using this product . In case of contact with skin or eyes, wash with plenty of water. If swallowed, seek medical advice immediately .
properties
CAS RN |
1292841-87-2 |
|---|---|
Product Name |
rac-Methyl Ephedrine-d3 Hydrochloride |
Molecular Formula |
C11H18ClNO |
Molecular Weight |
218.739 |
IUPAC Name |
(1S,2R)-2-[methyl(trideuteriomethyl)amino]-1-phenylpropan-1-ol;hydrochloride |
InChI |
InChI=1S/C11H17NO.ClH/c1-9(12(2)3)11(13)10-7-5-4-6-8-10;/h4-9,11,13H,1-3H3;1H/t9-,11-;/m1./s1/i2D3; |
InChI Key |
NTCYWJCEOILKNG-OLNSGWIZSA-N |
SMILES |
CC(C(C1=CC=CC=C1)O)N(C)C.Cl |
synonyms |
(αS)-rel-α-[(1R)-1-(Dimethylamino)ethyl]benzenemethanol-d3 Hydrochloride; _x000B_(+/-)-N-Methylephedrine-d3 Hydrochloride; dl-Methylephedrine-d3 Hydrochloride; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4S,5R)-4-(Fluoromethyl)-4,5-dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyloxazole-d3](/img/structure/B587132.png)
![(4R,5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolemethanol-d3](/img/structure/B587133.png)
![1,3-Bis[(9H-carbazol-4-yl)oxy]propan-2-ol](/img/structure/B587145.png)
